N-(2,5-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide
• InChI: InChI=1S/C14H16N2O3S/c1-9-3-4-10(2)11(5-9)15-12(17)6-16-13(18)7-20-8-14(16)19/h3-5H,6-8H2,1-2H3,(H,15,17)
• InChI Key: WHZYIXNGYRHYQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C(=O)CSCC2=O
• Molecular Formula: C14H16N2O3S
• Molecular Weight: 292.36 g/mol

Description

N-(2,5-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thiomorpholines and has been shown to exhibit promising activity against various diseases.

Scientific Research Applications

Structural Aspects and Properties of Amide Compounds

Research on structurally related amide compounds, such as "N-cyclohexyl-2-(quinolin-8-yloxy) acetamide" and "N-(2,6-dimethylphenyl)-2-(quinolin-8-yloxy) acetamide," focuses on their structural aspects, properties, and potential applications in forming salts and inclusion compounds. These studies reveal how variations in molecular structure affect their physical properties and interactions, which can be crucial for developing materials with desired characteristics for various scientific applications (Karmakar et al., 2007).

Antifungal Applications

Compounds like "2-(2-oxo-morpholin-3-yl)-acetamide derivatives" have been identified as potential broad-spectrum antifungal agents. Such compounds show fungicidal activity against various fungal species, indicating their significance in developing new antifungal drugs or treatments (Bardiot et al., 2015).

Analgesic Applications

Research on "N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide" explores its potential as a potent analgesic. The study of its crystal structure and intermolecular interactions can provide insights into the design of novel pain-relief medications (Park et al., 1995).

Antimicrobial and Hemolytic Activity

Compounds such as "2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives" are studied for their antimicrobial and hemolytic activity. These studies contribute to the understanding of the structure-activity relationships that guide the development of new antimicrobial agents with specific target profiles and minimized side effects (Gul et al., 2017).

Pesticide Development

Research on "N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide" provides valuable information for the development of potential pesticides. Characterization of these compounds through X-ray powder diffraction reveals their structural properties, which is essential for understanding their mechanism of action and optimizing their effectiveness as pesticides (Olszewska et al., 2011).